Cas no 82373-02-2 ( )

• Product name: &nbsp
• CAS No: 82373-02-2
• MF: C₁₉H₂₂NO₃^.I-
• MW: 439.287
• CID: 987715
• PubChem ID: 5458827

  Chemical and Physical Properties

Names and Identifiers

• QUETTAMINE
• DTXSID40420026
• NSC357090
• CHEMBL1979503
• NSC-357090
• 82373-02-2
•  

• Inchi： InChI=1S/C19H21NO3.HI/c1-20(2)11-10-12-6-9-15(22-3)19-16(12)17(20)18(23-19)13-4-7-14(21)8-5-13;/h4-9,17-18H,10-11H2,1-3H3;1H/t17-,18+;/m0./s1
• InChI Key： VCPBPWIUAQRYEF-CJRXIRLBSA-N
• SMILES： C[N+]1(CCC2=C3C1C(OC3=C(C=C2)OC)C4=CC=C(C=C4)O)C.[I-]

Computed Properties

• Exact Mass: 439.06444g/mol
• Monoisotopic Mass: 439.06444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų